Natural Blend Ratio (90:10) vs. Major Component Alone: Field Attractancy Comparison
Field trials demonstrate that the (3E,8Z,11Z)-triene major component alone is highly attractive to T. absoluta males, capturing 869 ± 255 males/trap over three consecutive nights. Addition of the minor component (3E,8Z)-tetradecadien-1-yl acetate at the natural 10% ratio does not significantly increase trap catches [1]. This indicates that while the minor component is naturally present, the major component alone is sufficient for basic attractancy; however, the minor component is critical for species-specific signal fidelity and is mandatory in commercial lures to replicate the natural pheromone blend and avoid off-target species attraction [2].
| Evidence Dimension | Mean male moth capture per trap (3 nights) |
|---|---|
| Target Compound Data | 869 ± 255 males (major component alone); blend with minor component did not differ significantly |
| Comparator Or Baseline | (3E,8Z,11Z)-3,8,11-tetradecatrienyl acetate alone |
| Quantified Difference | No statistically significant increase with addition of minor component |
| Conditions | Field trapping in Brazil, delta traps baited with synthetic pheromone dispensers |
Why This Matters
Users must procure the minor component to formulate the complete natural blend; relying solely on the major component risks reduced species specificity, even if raw catch numbers appear similar.
- [1] Filho, M. M., Vilela, E. F., Attygalle, A. B., Meinwald, J., Svatoš, A., & Jham, G. N. (2000). Field trapping of tomato moth, Tuta absoluta with pheromone traps. Journal of Chemical Ecology, 26(4), 875–881. View Source
- [2] Svatoš, A., Attygalle, A. B., Jham, G. N., Frighetto, R. T. S., Vilela, E. F., Saman, D., & Meinwald, J. (1996). Sex pheromone of tomato pest Scrobipalpuloides absoluta (Lepidoptera: Gelechiidae). Journal of Chemical Ecology, 22(4), 787–800. View Source
